Cas no 1083396-46-6 ((6-Phenylpyrimidin-4-yl)methanamine)

• Product Name: (6-Phenylpyrimidin-4-yl)methanamine
• CAS No: 1083396-46-6
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 2119638
• Update Time: 2025-10-28

(6-Phenylpyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-phenylpyrimidin-4-yl)methanamine
• 4-Pyrimidinemethanamine,6-phenyl-
• 4-Pyrimidinemethanamine, 6-phenyl-
• (6-Phenylpyrimidin-4-yl)methanamine

• Inchi： 1S/C11H11N3/c12-7-10-6-11(14-8-13-10)9-4-2-1-3-5-9/h1-6,8H,7,12H2
• InChI Key： JMZVWZAKTSCVEH-UHFFFAOYSA-N
• SMILES： N1C=NC(CN)=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 51.8

Additional information on (6-Phenylpyrimidin-4-yl)methanamine

Comprehensive Overview of (6-Phenylpyrimidin-4-yl)methanamine (CAS No. 1083396-46-6): Properties, Applications, and Research Insights

The compound (6-Phenylpyrimidin-4-yl)methanamine (CAS No. 1083396-46-6) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its molecular structure, featuring a phenyl-substituted pyrimidine core and an aminomethyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its relevance in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), aligning with the growing demand for precision medicine.

In the context of AI-driven drug design, (6-Phenylpyrimidin-4-yl)methanamine has garnered attention due to its scaffold diversity and structural tunability. Researchers frequently explore its structure-activity relationships (SAR) to optimize lead compounds, addressing challenges like drug resistance and selectivity. The compound's CAS No. 1083396-46-6 is often cited in patent literature, reflecting its commercial value in high-throughput screening (HTS) platforms.

From an industrial perspective, (6-Phenylpyrimidin-4-yl)methanamine is pivotal in developing crop protection agents. Its heterocyclic framework exhibits herbicidal and fungicidal properties, resonating with the global push for sustainable agriculture. Analysts note its compatibility with green chemistry principles, as modern synthesis routes emphasize catalytic efficiency and waste reduction—topics trending in ESG (Environmental, Social, Governance) discussions.

For laboratory applications, the compound's solubility profile and stability under physiological conditions are critical. FAQs in scientific forums often inquire about its handling protocols and spectroscopic characterization (e.g., NMR and HPLC-MS data). Notably, its logP value and hydrogen-bonding capacity are frequently modeled in computational chemistry studies, bridging gaps between in silico predictions and experimental validation.

Emerging trends also link CAS No. 1083396-46-6 to neurodegenerative disease research, where its blood-brain barrier (BBB) permeability is under scrutiny. Collaborative projects explore its derivatives as potential Alzheimer's therapeutics, leveraging fragment-based drug design (FBDD). Such interdisciplinary approaches underscore the compound's adaptability to biomedical innovation.

In summary, (6-Phenylpyrimidin-4-yl)methanamine exemplifies the intersection of chemical ingenuity and applied science. Its CAS No. 1083396-46-6 serves as a keystone identifier for researchers navigating structure-property databases, while its multifaceted roles continue to inspire breakthroughs across life sciences and material engineering.